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Compound of Interest

Compound Name: Salicylyl chloride

Cat. No.: B8492852 Get Quote

This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with

Salicylyl chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Salicylyl chloride?

A1: Salicylyl chloride is a corrosive substance that can cause severe skin burns and eye

damage.[1][2] It is also harmful if swallowed or inhaled, potentially causing respiratory irritation.

[3][4] Contact with water can liberate toxic gases.[5]

Q2: What personal protective equipment (PPE) is required when handling Salicylyl chloride?

A2: A comprehensive list of required PPE is detailed in the table below. It is imperative to wear

chemical-resistant gloves, tightly fitting safety goggles, and a lab coat.[6] In situations with a

risk of inhalation, a full-face respirator may be necessary.[6]

Q3: How should Salicylyl chloride be stored?

A3: Store Salicylyl chloride in a tightly closed container in a dry, cool, and well-ventilated

area.[6] It should be stored away from incompatible materials such as water, strong bases, and

alcohols.[5]

Q4: What should I do in case of accidental exposure?
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A4: In case of accidental exposure, it is crucial to take immediate action. Detailed first aid

measures are provided in the troubleshooting section of this guide.

Q5: How should Salicylyl chloride waste be disposed of?

A5: Salicylyl chloride waste should be disposed of in accordance with local and national

regulations.[2] This may involve using a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[6] Do not discharge into sewer systems.[6]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Symptoms: Redness, pain, burns, and blurred vision.

Immediate Actions:

Skin Contact: Immediately remove all contaminated clothing.[1][5] Rinse the affected skin

area with plenty of water and soap.[6][7] Seek immediate medical attention.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

making sure to rinse under the eyelids.[5][6] Remove contact lenses if present and easy to

do so.[5] Seek immediate medical attention.[5]

Issue: Inhalation of Vapors

Symptoms: Coughing, shortness of breath, and irritation of the respiratory tract.

Immediate Actions:

Move the individual to fresh air immediately.[6][7]

If breathing is difficult, provide oxygen.[6]

If the individual is not breathing, give artificial respiration, but avoid mouth-to-mouth

resuscitation if the substance was ingested or inhaled.[6]

Seek immediate medical attention.[6]
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Issue: Accidental Ingestion

Symptoms: Burns to the mouth and throat, abdominal pain.

Immediate Actions:

Rinse the mouth with water.[6][7]

Do NOT induce vomiting.[5][6]

Never give anything by mouth to an unconscious person.[6][7]

Call a poison control center or doctor immediately.[6]

Issue: Chemical Spill

Symptoms: Visible liquid spill, potential for vapor release.

Immediate Actions:

Evacuate personnel from the immediate area.[6]

Ensure adequate ventilation.[6]

Wear appropriate PPE, including respiratory protection.[6]

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.[6]

Do not allow the spill to enter drains.[6]

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₅ClO₂

Molecular Weight 156.57 g/mol

CAS Number 1441-87-8

Table 2: Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield (EN

166 or NIOSH approved).[6]

Skin Protection
Chemical-resistant gloves (inspected before

use), lab coat, and impervious clothing.[6]

Respiratory Protection
Use a full-face respirator if exposure limits are

exceeded or irritation is experienced.[6]

Experimental Protocols
Protocol: Safe Handling of Salicylyl Chloride in a Laboratory Setting

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood.

Gather all necessary PPE as specified in Table 2.

Have spill containment materials readily available.

Handling:

Handle Salicylyl chloride in a well-ventilated area.[6]
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Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition sources.[6]

Post-Handling:

Wash hands thoroughly after handling.

Clean the work area and any equipment used.

Store Salicylyl chloride in its original, tightly sealed container in a designated cool, dry,

and well-ventilated storage area.[6]

Visualizations
Caption: Incompatibilities of Salicylyl Chloride.

Caption: Workflow for Responding to a Salicylyl Chloride Spill.

Caption: First Aid Procedures for Salicylyl Chloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. tcichemicals.com [tcichemicals.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. westliberty.edu [westliberty.edu]

5. fishersci.com [fishersci.com]

6. chemicalbook.com [chemicalbook.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemicalbook.com/msds/salicyloyl-chloride.pdf
https://www.chemicalbook.com/msds/salicyloyl-chloride.pdf
https://www.chemicalbook.com/msds/salicyloyl-chloride.pdf
https://www.benchchem.com/product/b8492852?utm_src=pdf-body
https://www.chemicalbook.com/msds/salicyloyl-chloride.pdf
https://www.benchchem.com/product/b8492852?utm_src=pdf-body
https://www.benchchem.com/product/b8492852?utm_src=pdf-body
https://www.benchchem.com/product/b8492852?utm_src=pdf-body
https://www.benchchem.com/product/b8492852?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/5538-51-2.html
https://www.tcichemicals.com/BE/en/sds/A1917_EU_6N.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/230464?userType=undefined
http://westliberty.edu/health-and-safety/files/2012/08/Salicylic-acid-sodium-salt.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/salicyloyl-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8492852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Page loading... [guidechem.com]

To cite this document: BenchChem. [Technical Support Center: Salicylyl Chloride Handling
and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8492852#handling-and-safety-precautions-for-
salicylyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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